N-(2,3-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C19H24N2O3S2/c1-14-7-5-9-17(15(14)2)20-18(22)13-16-8-3-4-11-21(16)26(23,24)19-10-6-12-25-19/h5-7,9-10,12,16H,3-4,8,11,13H2,1-2H3,(H,20,22)
• InChI Key: KGHORRGZSLSSKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CS3)C
• Molecular Formula: C19H24N2O3S2
• Molecular Weight: 392.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, also known as Compound 14, is a novel small molecule that has been identified as a potential therapeutic agent for the treatment of various diseases. This compound has been synthesized using a specific method and has shown promising results in scientific research applications.

Scientific Research Applications

Synthesis and Chemical Properties

The process of synthesizing compounds related to N-(2,3-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide has been explored in various studies. For instance, Guillaume et al. (2003) described a practical method for making related acetamide compounds, highlighting the process from bench synthesis to pilot production (Guillaume et al., 2003). Similarly, Khalid et al. (2014) synthesized a series of N-aryl/aralkyl substituted acetamide derivatives, showcasing their biological activity against various enzymes (Khalid et al., 2014).

Pharmacological Characterization

The pharmacological aspects of compounds structurally similar to N-(2,3-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide have been studied. For example, Grimwood et al. (2011) characterized a κ-opioid receptor antagonist, revealing its high affinity and potential for treating depression and addiction disorders (Grimwood et al., 2011).

Anticonvulsant Potential

Severina et al. (2020) explored the synthesis of thioacetamide derivatives as potential anticonvulsants. Their study provided insights into the compounds' interaction with biological targets and their moderate anticonvulsant activity in in vivo models (Severina et al., 2020).

Biodistribution and PET Ligand Potential

The biodistribution and potential of related compounds as PET ligands for investigating central neurokinin(1) receptors were examined by Mey et al. (2005), offering a promising avenue for in vivo visualization of specific receptors (Mey et al., 2005).

Biological Screening and Fingerprint Applications

Khan et al. (2019) conducted biological screening on a series of derivatives, evaluating their antibacterial, antifungal, and anthelmintic activity. This study also explored the compounds' application in latent fingerprint analysis, demonstrating their utility beyond pharmacological applications (Khan et al., 2019).